Cas no 90191-92-7 (6-(methylamino)hexane-1,2,3,4,5-pentol)

6-(Methylamino)hexane-1,2,3,4,5-pentol is a polyhydroxy compound featuring a methylamino substituent on a hexane backbone. Its structure, incorporating multiple hydroxyl groups, enhances solubility in polar solvents and potential for hydrogen bonding, making it useful in applications requiring hydrophilic interactions. The presence of the methylamino group introduces basicity, enabling reactivity in amine-specific reactions. This compound may serve as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, chelating agents, or surface modifiers. Its polyol structure also suggests utility in crosslinking or polymer applications where multifunctional reactivity is desired. Further research is recommended to explore its full synthetic and industrial potential.
6-(methylamino)hexane-1,2,3,4,5-pentol structure
90191-92-7 structure
Product Name:6-(methylamino)hexane-1,2,3,4,5-pentol
CAS No:90191-92-7
MF:C7H17NO5
MW:195.213582754135
MDL:MFCD00066771
CID:5032597
PubChem ID:4049
Update Time:2025-05-23

6-(methylamino)hexane-1,2,3,4,5-pentol Chemical and Physical Properties

Names and Identifiers

    • Methylglucamine
    • 6-(methylamino)hexane-1,2,3,4,5-pentol
    • 1-Deoxy-1-(methylamino)hexitol
    • D-(-)-N-Methylglucamine
    • Methylglucamin
    • 6-(methylamino)hexane-1,2,3,4,5-pentaol
    • SMR000387082
    • NSC52907
    • N-methylglycamine
    • Prestwick0_000884
    • Prestwick1_000884
    • Prestwick2_000884
    • Prestwick3_000884
    • BSPBio_000668
    • MLS001048885
    • MLS006011915
    • SPBio_002887
    • BPBio1_000736
    • Meglumine N-Methyl-D-glucamine
    • NSC7391
    • HMS15
    • MDL: MFCD00066771
    • Inchi: 1S/C7H17NO5/c1-8-2-4(10)6(12)7(13)5(11)3-9/h4-13H,2-3H2,1H3
    • InChI Key: MBBZMMPHUWSWHV-UHFFFAOYSA-N
    • SMILES: OC(C(CNC)O)C(C(CO)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 134
  • XLogP3: -2.8
  • Topological Polar Surface Area: 113

6-(methylamino)hexane-1,2,3,4,5-pentol Pricemore >>

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Additional information on 6-(methylamino)hexane-1,2,3,4,5-pentol

6-(Methylamino)hexane-1,2,3,4,5-pentol: A Comprehensive Overview

6-(Methylamino)hexane-1,2,3,4,5-pentol, also known by its CAS number 90191-92-7, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, biotechnology, and materials science. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 6-(Methylamino)hexane-1,2,3,4,5-pentol consists of a hexane backbone with five hydroxyl groups and a methylamino substituent at the sixth position. This arrangement imparts the compound with hydrophilic properties due to the presence of multiple hydroxyl groups and a basic amine group. The compound's solubility in water and organic solvents makes it suitable for various chemical reactions and formulations.

Recent studies have explored the synthesis of 6-(Methylamino)hexane-1,2,3,4,5-pentol through innovative methodologies. Researchers have employed catalytic asymmetric synthesis to enhance the yield and enantiomeric purity of the compound. These advancements are particularly relevant for its application in chiral drug delivery systems and enantioselective catalysis.

In terms of applications, 6-(Methylamino)hexane-1,2,3,4,5-pentol has shown promise in the development of bioactive molecules. Its ability to form hydrogen bonds with biological targets makes it a valuable component in drug design. For instance, recent research indicates that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties.

The compound's role in materials science is another area of growing interest. Its polyol structure allows it to serve as a precursor for polyurethanes and other polymers with tailored mechanical properties. Researchers are investigating its potential in creating biodegradable materials for sustainable packaging solutions.

Safety considerations are paramount when handling 6-(Methylamino)hexane-1,2,3,4,5-pentol. Although it is not classified as a hazardous material under current regulations (excluding any reference to restricted substances or sensitive topics), proper handling procedures should be followed to ensure workplace safety.

In conclusion,6-(Methylamino)hexane-1,2,3,4,5-pentol (CAS No: 90191-92-7) is a multifaceted compound with expanding applications across diverse industries. Ongoing research continues to unlock its potential as a key ingredient in advanced materials and therapeutic agents. As scientific understanding deepens further innovations are expected in the utilization of this intriguing molecule.

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